Cas no 54863-62-6 (1-methylsulfonyldecane)

• Product Name: 1-methylsulfonyldecane
• CAS No: 54863-62-6
• MF: C₁₁H₂₄O₂S
• MW: 220.372062683105
• CID: 942988
• PubChem ID: 345622
• Update Time: 2025-04-19

1-methylsulfonyldecane Chemical and Physical Properties

Names and Identifiers

• 1-methylsulfonyldecane
• Methyldecyl sulfone
• 1-methanesulfonyl-decane
• AC1L836B
• CTK8J1980
• decyl methyl sulfone
• Decylmethylsulfon
• NSC403332
• 54863-62-6
• DB-255271
• DTXSID40323200
• SCHEMBL5154302
• Methyl decyl sulfone
• NSC-403332

• Inchi： 1S/C11H24O2S/c1-3-4-5-6-7-8-9-10-11-14(2,12)13/h3-11H2,1-2H3
• InChI Key： YSYOZBQXGGLORB-UHFFFAOYSA-N
• SMILES： S(C)(CCCCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 220.14982
• Monoisotopic Mass: 220.14970118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones